1,4,8-Trioxaspiro[4.6]undecan-9-one

• IUPAC Name: 1,4,9-trioxaspiro[4.6]undecan-8-one
• InChI: InChI=1S/C8H12O4/c9-7-1-2-8(3-4-10-7)11-5-6-12-8/h1-6H2
• InChI Key: JTSACWLMMPZTEH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCOC1=O)OCCO2
• Molecular Formula: C8H12O4
• DSSTOX Substance ID: DTXSID00327941
• Molecular Weight: 172.18 g/mol
• CAS RN: 110674-74-3

Description

1,4,8-Trioxaspiro[4.6]undecan-9-one is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Scientific Research Applications

Polymerization and Copolymerization

1,4,8-Trioxaspiro[4.6]undecan-9-one (TOSUO) has been extensively studied in the field of polymer science, particularly in polymerization and copolymerization processes. Research demonstrates its use in creating poly(cyclic orthoester) and poly(ether ester) through ring-opening polymerization, influenced by factors like temperature and catalysts used. Such polymers have applications in materials science due to their unique properties (Chikaoka, Takata, & Endo, 1991); (Chikaoka, Takata, & Endo, 1992).

Biomedical Applications

TOSUO has potential in biomedical applications, particularly in the synthesis of biodegradable and biocompatible polymers. Studies have explored its use in creating homopolymers and block copolymers, which can be further modified for various biomedical purposes, such as drug delivery systems (Tian, Dubois, & Jerome, 1997); (Tian, Dubois, & Jerome, 1998).

Hydrogel Development

TOSUO-based copolymers have been used in the development of hydrogels. These hydrogels show promise in medical applications, such as tissue engineering and drug delivery, due to their biocompatibility and unique physical properties. Research has focused on blending these copolymers with other materials like hyaluronic acid to improve their functionality (Lv et al., 2014).

Nanomedicine and Drug Delivery

In the field of nanomedicine, TOSUO has been explored for its potential in creating nanostructures for drug delivery. Studies have shown that polymers based on TOSUO can form micellar structures, which can be utilized for the controlled release of therapeutic agents, offering a novel approach to drug delivery systems (Huang et al., 2017).